Cas no 188894-19-1 (Junipediol B 8-O-glucoside)

Junipediol B 8-O-glucoside is a naturally occurring glycoside compound derived from juniper species, characterized by the conjugation of a glucose moiety to the 8-position of the junipediol B aglycone. This structural modification enhances its solubility and stability, making it suitable for applications in pharmaceutical and cosmetic research. The compound exhibits potential bioactive properties, including antioxidant and anti-inflammatory effects, which are of interest in therapeutic and dermatological formulations. Its well-defined glycosidic linkage ensures consistent reactivity and purity, facilitating reproducible results in experimental studies. Junipediol B 8-O-glucoside serves as a valuable reference standard in analytical chemistry and natural product research.

Junipediol B 8-O-glucoside structure

Product Name:Junipediol B 8-O-glucoside

CAS No:188894-19-1

MF:C₁₆H₂₂O₉

MW:358.340486049652

CID:1080837

PubChem ID:24066894

Update Time:2025-05-22

Junipediol B 8-O-glucoside Chemical and Physical Properties

Names and Identifiers

- Junipediol B 8-O-glucoside
- Junipediol B 8-glucoside
- [ "" ]
- 2-(1,3-Benzodioxol-5-yl)-3-hydroxypropyl beta-D-glucopyranoside
- FS-8695
- NCGC00385634-01
- (2R,3R,4S,5S,6R)-2-[2-(1,3-benzodioxol-5-yl)-3-hydroxypropoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 188894-19-1
- NCGC00385634-01_C16H22O9_beta-D-Glucopyranoside, 2-(1,3-benzodioxol-5-yl)-3-hydroxypropyl
- MEGxp0_000295
- AKOS032962572
- beta-D-Glucopyranoside, 2-(1,3-benzodioxol-5-yl)-3-hydroxypropyl
- Inchi： 1S/C16H22O9/c17-4-9(8-1-2-10-11(3-8)24-7-23-10)6-22-16-15(21)14(20)13(19)12(5-18)25-16/h1-3,9,12-21H,4-7H2/t9?,12-,13-,14+,15-,16-/m1/s1
- InChI Key： YQZGDKAOATWZIG-YLHHEPAUSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC(CO)C1=CC=C2C(=C1)OCO2

Computed Properties

Exact Mass: 358.12600
Monoisotopic Mass: 358.12638228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.69
Topological Polar Surface Area: 138Å²

Experimental Properties

Color/Form: Oil
Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 630.0±55.0 °C at 760 mmHg
Flash Point: 334.8±31.5 °C
Solubility: Slightly soluble (3.4 g/l) (25 º C),
PSA: 138.07000
LogP: -1.69230
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Junipediol B 8-O-glucoside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Junipediol B 8-O-glucoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	J16400-5mg	Junipediol B 8-O-glucoside	188894-19-1		5mg	¥4480.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4359-1 mg	Junipediol B 8-O-glucoside	188894-19-1		1mg	￥2275.00	2022-04-26
TargetMol Chemicals	TN4359-5mg	Junipediol B 8-O-glucoside	188894-19-1		5mg	￥ 12250	2024-07-20
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TargetMol Chemicals	TN4359-1 ml * 10 mm	Junipediol B 8-O-glucoside	188894-19-1		1 ml * 10 mm	￥ 13400	2024-07-20
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